Cas no 828916-58-1 (2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl-)

• Product Name: 2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl-
• CAS No: 828916-58-1
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 680974
• PubChem ID: 11367218
• Update Time: 2025-04-19

2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl-
• 3-but-3-enoxy-4-methyl-2H-furan-5-one
• 828916-58-1
• DTXSID60463652

• Inchi： 1S/C9H12O3/c1-3-4-5-11-8-6-12-9(10)7(8)2/h3H,1,4-6H2,2H3
• InChI Key： OXXSLNITOTUVQY-UHFFFAOYSA-N
• SMILES： O(CCC=C)C1COC(C=1C)=O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų